Cas no 1448074-53-0 (5-phenyl-N-{[3-(pyridin-2-yloxy)phenyl]methyl}-1,2-oxazole-3-carboxamide)

• Product Name: 5-phenyl-N-{[3-(pyridin-2-yloxy)phenyl]methyl}-1,2-oxazole-3-carboxamide
• CAS No: 1448074-53-0
• MF: C₂₂H₁₇N₃O₃
• MW: 371.388684988022
• CID: 5843350
• PubChem ID: 71809814
• Update Time: 2025-07-01

5-phenyl-N-{[3-(pyridin-2-yloxy)phenyl]methyl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-N-[(3-pyridin-2-yloxyphenyl)methyl]-1,2-oxazole-3-carboxamide
• 5-phenyl-N-{[3-(pyridin-2-yloxy)phenyl]methyl}-1,2-oxazole-3-carboxamide
• F6443-5563
• AKOS024565566
• 1448074-53-0
• 5-phenyl-N-(3-(pyridin-2-yloxy)benzyl)isoxazole-3-carboxamide

• Inchi： 1S/C22H17N3O3/c26-22(19-14-20(28-25-19)17-8-2-1-3-9-17)24-15-16-7-6-10-18(13-16)27-21-11-4-5-12-23-21/h1-14H,15H2,(H,24,26)
• InChI Key： MSFLIWXZFSEGJA-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CC(C(NCC2=CC=CC(OC3=NC=CC=C3)=C2)=O)=N1

Computed Properties

• Exact Mass: 371.12699141g/mol
• Monoisotopic Mass: 371.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 77.2Ų

Additional information on 5-phenyl-N-{[3-(pyridin-2-yloxy)phenyl]methyl}-1,2-oxazole-3-carboxamide

5-Phenyl-N-{[3-(Pyridin-2-yloxy)Phenyl]Methyl}-1,2-Oxazole-3-Carboxamide

The compound with CAS No. 1448074-53-0, 5-phenyl-N-{[3-(pyridin-2-yloxy)phenyl]methyl}-1,2-oxazole-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which integrates a 1,2-oxazole ring system with a pyridine moiety and a phenyl group, creating a molecule with unique electronic and steric properties.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and as a precursor for bioactive molecules. The 1,2-oxazole core is known for its stability and reactivity, making it a valuable component in the synthesis of heterocyclic compounds. The presence of the pyridin-2-yloxy group introduces additional functionality, enhancing the molecule's ability to participate in hydrogen bonding and other non-covalent interactions.

One of the most intriguing aspects of this compound is its ability to act as a building block in the construction of larger molecular frameworks. Researchers have utilized its structure to create supramolecular assemblies and functional polymers, leveraging its ability to form π–π interactions and hydrogen bonds. These properties make it an attractive candidate for applications in nanotechnology and drug delivery systems.

Moreover, the compound's electronic properties have been extensively studied using computational chemistry methods. These studies have revealed that the molecule exhibits significant conjugation across its aromatic systems, leading to enhanced stability and reactivity. This conjugation also contributes to its optical properties, making it a potential candidate for use in optoelectronic devices.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and condensation reactions. The synthesis typically begins with the preparation of the 1,2-oxazole core, followed by functionalization with the pyridin-2-yloxy group and subsequent coupling with the phenyl moiety.

The compound's versatility has led to its exploration in various research areas beyond materials science. For instance, it has been investigated as a potential ligand in metalloenzyme mimics and as a component in catalytic systems due to its ability to coordinate with metal ions effectively.

In conclusion, 5-phenyl-N-{[3-(pyridin-2-yloxy)phenyl]methyl}-1,2-oxazole-3-carboxamide represents a promising molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative materials and bioactive compounds.